Cas no 6053-86-7 (5-cyclopentylpentan-1-ol)

• Product Name: 5-cyclopentylpentan-1-ol
• CAS No: 6053-86-7
• MF: C₁₈H₂₁NO₃
• MW: 299.364245176315
• CID: 529299
• PubChem ID: 53879503
• Update Time: 2026-04-29

5-cyclopentylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanepentanol
• acetamide, N-[(4-ethoxyphenyl)(4-methoxyphenyl)methyl]-
• 5-cyclopentylpentan-1-ol

Computed Properties

• Exact Mass: 156.1515

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 5-cyclopentylpentan-1-ol

Exploring the Versatile Applications and Properties of 5-Cyclopentylpentan-1-ol (CAS No. 6053-86-7)

In the realm of organic chemistry, 5-cyclopentylpentan-1-ol (CAS No. 6053-86-7) stands out as a compound with significant potential across various industries. This aliphatic alcohol features a unique structure combining a cyclopentyl ring with a five-carbon chain, terminating in a hydroxyl group. Its molecular formula, C₁₀H₂₀O, and intermediate polarity make it a valuable building block in fine chemical synthesis and fragrance applications.

Recent trends in green chemistry have sparked renewed interest in compounds like 5-cyclopentylpentan-1-ol, as researchers seek sustainable alternatives to traditional solvents and intermediates. The compound's balanced hydrophobicity and moderate volatility align well with current demands for eco-friendly chemical solutions. Its potential as a biodegradable solvent in specialty coatings has become a particularly hot topic in material science forums and industry publications.

The fragrance industry has shown growing interest in cyclopentyl-based alcohols like 6053-86-7 due to their ability to impart woody, amber-like notes. Perfumers value these compounds for their stability and ability to modify scent profiles in long-lasting fragrances. Market analysis reveals increasing searches for "sustainable fragrance ingredients" and "wood alcohol alternatives" – areas where this compound shows promise.

From a synthetic chemistry perspective, 5-cyclopentylpentan-1-ol serves as a versatile intermediate. Its structure allows for various functional group transformations, making it valuable in pharmaceutical research for creating chiral building blocks. The compound's stereochemical properties have attracted attention in asymmetric synthesis, particularly in developing novel therapeutic agents. Recent patent literature indicates growing applications in specialty polymer formulations as well.

Analytical characterization of CAS 6053-86-7 typically involves GC-MS, NMR spectroscopy, and HPLC methods. The compound's physical-chemical properties – including its boiling point (approximately 230-235°C) and solubility profile – make it suitable for various industrial processes. Safety data shows favorable toxicological profiles compared to many conventional solvents, addressing current concerns about workplace chemical safety.

In material science, researchers are exploring 5-cyclopentylpentan-1-ol as a potential modifier in polyurethane systems and epoxy resins. Its ability to influence polymer flexibility without compromising thermal stability answers the growing demand for high-performance materials in automotive and aerospace applications. These developments correlate with increased search volumes for "advanced polymer additives" and "lightweight material chemistry."

The compound's structure-activity relationships continue to be investigated in various contexts. Recent studies suggest potential applications in liquid crystal formulations and as a phase-change material additive. These findings align with current interests in energy storage solutions and smart materials, topics that consistently rank high in scientific literature searches.

Quality control standards for 5-cyclopentylpentan-1-ol have become more stringent as applications expand. Manufacturers now emphasize high-purity synthesis methods and comprehensive analytical certification to meet diverse industry requirements. This reflects broader trends toward specialty chemical standardization across global markets.

Environmental fate studies of 6053-86-7 indicate favorable biodegradation characteristics compared to many synthetic alcohols. This positions the compound well in the growing green chemistry market, particularly for companies seeking REACH-compliant alternatives to more persistent chemicals. Regulatory databases show increasing inquiries about the compound's ecological profile and lifecycle assessment data.

Future research directions for 5-cyclopentylpentan-1-ol likely include exploration of its catalytic applications and potential in bio-based chemistry. The compound's structural features make it an interesting candidate for organocatalysis and asymmetric synthesis – two areas experiencing rapid growth in chemical research publications and patent filings.

Supply chain dynamics for CAS 6053-86-7 reflect broader trends in specialty chemical distribution. With increasing demand from multiple sectors, manufacturers are developing more efficient production scale-up methods while maintaining quality standards. Market intelligence suggests growing interest in custom synthesis options for derivative compounds based on this alcohol.

In conclusion, 5-cyclopentylpentan-1-ol represents a compelling case study in how traditional organic compounds find new relevance in modern applications. From sustainable fragrance design to advanced material science, this versatile molecule continues to reveal unexpected potential. Its evolving applications demonstrate how fundamental chemical research intersects with contemporary industrial needs and environmental considerations.